Cas no 66389-08-0 ( )

• Product name: &nbsp
• CAS No: 66389-08-0
• MF: C₁₅H₂₂O₄
• MW: 266.3328
• CID: 963878
• PubChem ID: 326994

  Chemical and Physical Properties

Names and Identifiers

• (1aR,2R,7aS)-3,4,4a,5,9,9aα-Hexahydro-4aβ-hydroxy-2α,5α,9,9-tetramethyl-8H-oxireno[1,7a]indeno[3a,4-b]furan-6(2H)-one
• Alliacolide
• (+/-)-alliacolide
• AC1L6ZK7
• AGN-PC-00FYKH
• ALLIACOLIDE 1
• Alliacolide-1
• NSC299923
• 8H-Oxireno[1,4-b]furan-6(2H)-one, hexahydro-4a-hydroxy-2,5,9,9-tetramethyl-, [2R-(1aR*,2.alpha.,4a.beta.,5.alpha.,7aS*,9a.alpha.)]-
• 66389-08-0
• DTXSID60316139
• NSC-299923
•  

• Inchi： InChI=1S/C15H22O4/c1-8-5-6-13(17)9(2)10(16)18-14(13)7-12(3,4)11-15(8,14)19-11/h8-9,11,17H,5-7H2,1-4H3
• InChI Key： LLRILYDNXOIONB-UHFFFAOYSA-N
• SMILES： CC1CCC2(C(C(=O)OC23C14C(O4)C(C3)(C)C)C)O

Computed Properties

• Exact Mass: 266.152
• Monoisotopic Mass: 266.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 434.1°C at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.561
• PSA: 59.06000
• LogP: 1.64660